3-(tert-Butylaminosulphonyl)benzeneboronic acid

Specification

• CAS No.: 221290-14-8
• Molecular Formula: C10H16BNO4S
• Molecular Weight: 257.12 g/mol
• IUPAC Name: [3-(tert-butylsulfamoyl)phenyl]boronic acid
• Standard InChI: InChI=1S/C10H16BNO4S/c1-10(2,3)12-17(15,16)9-6-4-5-8(7-9)11(13)14/h4-7,12-14H,1-3H3
• Standard InChI Key: LSSASZPAKWQFHO-UHFFFAOYSA-N
• SMILES: B(C1=CC(=CC=C1)S(=O)(=O)NC(C)(C)C)(O)O
• Canonical SMILES: B(C1=CC(=CC=C1)S(=O)(=O)NC(C)(C)C)(O)O

Introduction

3-(tert-Butylaminosulphonyl)benzeneboronic acid, with the CAS number 221290-14-8, is a specialized organic compound that belongs to the boronic acid family. It is used in various chemical reactions, particularly in organic synthesis and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butylaminosulphonyl group attached to a benzene ring, followed by a boronic acid moiety.

Safety Information

• Hazard Statements: H315-H319-H335

• Precautionary Statements: P261-P305+P351+P338

Applications and Uses

3-(tert-Butylaminosulphonyl)benzeneboronic acid is primarily used in research settings for organic synthesis and as an intermediate in the production of pharmaceuticals. It is not intended for diagnostic or therapeutic use. Its unique structure makes it a valuable component in various chemical reactions, particularly those involving boronic acid chemistry.

Availability and Suppliers

This compound is available from several suppliers, including Alfa Chemistry and American Elements. It is typically sold for research purposes only and is not intended for diagnostic or therapeutic applications.

Comparison with Other Boronic Acids

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
Phenylboronic Acid	C6H7BO3	121.93	-
3-(tert-Butylaminosulphonyl)benzeneboronic acid	C10H16BNO4S	257.11	221290-14-8
(3-(3-Bromophenylsulfonamido)phenyl)boronic acid	-	356.00	913835-31-1
3-(Cyclopentylcarbamoyl)benzeneboronic acid	C12H16BNO3	233.074	850567-24-7